Cas no 2034368-23-3 (6-cyclopropyl-2-{1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-cyclopropyl-2-{1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2,3-dihydropyridazin-3-one
• CAS No: 2034368-23-3
• MF: C₂₁H₂₆N₄O₃
• MW: 382.456144809723
• CID: 5335342
• Update Time: 2025-09-24

6-cyclopropyl-2-{1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-2-(1-(4-(3-methoxyphenyl)piperazin-1-yl)-1-oxopropan-2-yl)pyridazin-3(2H)-one
• 6-cyclopropyl-2-[1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl]pyridazin-3-one
• 6-cyclopropyl-2-{1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C21H26N4O3/c1-15(25-20(26)9-8-19(22-25)16-6-7-16)21(27)24-12-10-23(11-13-24)17-4-3-5-18(14-17)28-2/h3-5,8-9,14-16H,6-7,10-13H2,1-2H3
• InChI Key： JYLDVRJXTVTSET-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C(C=CC(C2CC2)=N1)=O)N1CCN(C2C=CC=C(C=2)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 665
• XLogP3: 1.7
• Topological Polar Surface Area: 65.4

Additional information on 6-cyclopropyl-2-{1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2,3-dihydropyridazin-3-one

6-cyclopropyl-2-{1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2,3-dihydropyridazin-3-one: A Novel Scaffold for Targeted Therapeutic Applications

6-cyclopropyl-2-{1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2,3-dihydropyridazin-3-one represents a structurally unique compound that has garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic development. This molecule, identified by the CAS number 2034368-23-3, is characterized by a complex heterocyclic framework that combines a pyridazinone ring with a cyclopropyl substituent. The molecular structure is further augmented by a piperazine moiety linked to a 3-methoxyphenyl group, creating a multifunctional scaffold with potential interactions across multiple biological targets.

The core structure of 6-cyclopropyl-2-{1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2,3-dihydropyridazin-3-one is based on the pyridazinone ring, a heterocyclic compound known for its versatility in pharmaceutical chemistry. The pyridazinone ring is a six-membered ring system containing two nitrogen atoms and one oxygen atom, which is critical for its biological activity. The presence of a cyclopropyl group at the 6-position adds steric and electronic characteristics that may influence the compound's pharmacokinetic profile and receptor binding affinity. This structural feature also contributes to the molecule's resistance to metabolic degradation, a desirable trait for drug candidates aiming to achieve prolonged therapeutic effects.

The 3-methoxyphenyl group, attached to the piperazine ring via a piperazin-1-yl linkage, introduces additional functional diversity. The methoxy substituent on the phenyl ring is known to enhance lipophilicity and improve the molecule's ability to cross biological membranes, which is crucial for drug delivery to target tissues. The piperazine ring, a six-membered heterocycle with two nitrogen atoms, serves as a versatile scaffold for drug design due to its ability to form hydrogen bonds and engage in ion-pair interactions with biological targets. This feature is particularly relevant for the compound's potential applications in modulating G protein-coupled receptors (GPCRs) and ion channels.

Recent studies have highlighted the significance of the 1-oxopropan-2-yl group in the molecule's pharmacological activity. This group, which is part of a beta-keto ester motif, is known to participate in diverse biological processes, including the regulation of metabolic pathways and the modulation of enzyme activity. The presence of this functional group in 6-cyclopropyl-2-{1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2,3-dihydropyridazin-3-one suggests potential interactions with enzymes such as kinases and phosphatases, which are key players in cellular signaling and disease progression.

The integration of multiple functional groups in this compound underscores its potential as a multifunctional inhibitor. The combination of the pyridazinone ring, the cyclopropyl substituent, the piperazine moiety, and the 3-methoxyphenyl group creates a complex molecular architecture that could target multiple pathways simultaneously. This multifunctionality is particularly advantageous in the development of therapies for complex diseases such as cancer, where the ability to modulate multiple signaling cascues is often required.

From a synthetic perspective, the synthesis of 6-cyclopropyl-2-{1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2,3-dihydropyridazin-3-one involves a series of well-defined steps, including the formation of the pyridazinone ring and the incorporation of the cyclopropyl and piperazine moieties. The synthesis process is optimized to ensure high yield and purity, which is essential for pharmaceutical applications. The use of advanced chromatographic techniques and mass spectrometry has enabled the isolation and characterization of this compound with high precision.

Recent advancements in medicinal chemistry have further expanded the understanding of this compound's potential applications. The molecule's ability to interact with various biological targets has been explored in preclinical models, where it has demonstrated promising pharmacological effects. For instance, studies have indicated that the compound may exhibit anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and reducing oxidative stress. These findings suggest its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound's interaction with ion channels has been investigated as a potential mechanism for its therapeutic effects. The presence of the piperazine ring and the beta-keto ester group may enable the molecule to modulate the activity of voltage-gated sodium channels, which are implicated in conditions such as epilepsy and chronic pain. The ability to modulate these channels could position the compound as a candidate for the development of novel anticonvulsant and analgesic agents.

The pharmacokinetic profile of 6-cyclopropyl-2-{1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2,3-dihydropyridazin-3-one is another critical aspect of its potential therapeutic application. The molecule's lipophilicity, conferred by the 3-methoxyphenyl group, may enhance its ability to cross the blood-brain barrier, making it a promising candidate for neuropharmacological applications. Furthermore, the cyclopropyl substituent may contribute to the molecule's stability in biological systems, reducing the risk of rapid metabolism and improving its half-life in vivo.

Despite its promising properties, the development of this compound as a therapeutic agent requires further investigation. Challenges such as the optimization of its selectivity for specific targets and the mitigation of potential side effects must be addressed. Additionally, the compound's efficacy in clinical settings must be validated through rigorous testing in preclinical and clinical trials. These efforts are essential to ensure the safety and effectiveness of the compound as a potential drug candidate.

In conclusion, 6-cyclopropyl-2-{1-[4-(3-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2,3-dihydropyridazin-3-one represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and potential for multifunctional interactions with biological targets make it a promising candidate for the development of novel therapeutic agents. As research in this area continues to evolve, the compound's role in drug discovery and its impact on the treatment of various diseases are likely to become more prominent.